Cas no 1164537-89-6 (N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide)

N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide is a synthetic organic compound featuring a unique indole-based structure with a cyanoacrylamide moiety. Its molecular architecture, combining an N-benzyl group with a 2-methylindole core, makes it a versatile intermediate in medicinal chemistry and drug discovery. The compound exhibits potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors or anticancer agents due to its ability to interact with key enzymatic targets. The presence of both electron-withdrawing (cyano) and electron-donating (indole) groups enhances its reactivity, enabling selective modifications for tailored applications in pharmaceutical research. Its stability under standard conditions further supports its utility in synthetic workflows.

N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide structure

1164537-89-6 structure

Product Name:N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide

CAS No:1164537-89-6

MF:C₂₀H₁₇N₃O

MW:315.368484258652

MDL:MFCD02106886

CID:5449804

PubChem ID:2059153

Update Time:2025-10-25

N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (2E)-N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide
- N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide
- MDL： MFCD02106886
- Inchi： 1S/C20H17N3O/c1-14-18(17-9-5-6-10-19(17)23-14)11-16(12-21)20(24)22-13-15-7-3-2-4-8-15/h2-11,23H,13H2,1H3,(H,22,24)/b16-11+
- InChI Key： DWMCRHSIZLSSQY-LFIBNONCSA-N
- SMILES： C(NCC1=CC=CC=C1)(=O)/C(/C#N)=C/C1C2=C(NC=1C)C=CC=C2

N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-24402555-0.05g	N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide	1164537-89-6	95%	0.05g	$246.0	2024-06-19

N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide

Comprehensive Analysis of N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide (CAS No. 1164537-89-6): Properties, Applications, and Research Insights

N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide (CAS No. 1164537-89-6) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a benzyl group, a cyano functionality, and a 2-methylindole moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or signaling pathway modulator, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

The compound's CAS No. 1164537-89-6 serves as a critical identifier in chemical databases, ensuring precise tracking in high-throughput screening and structure-activity relationship (SAR) studies. Its α,β-unsaturated carbonyl system enables Michael addition reactions, a feature exploited in the design of covalent inhibitors—a hot topic in proteolysis-targeting chimera (PROTAC) development. Recent literature highlights its utility in fragment-based drug design (FBDD), where its 2-methylindole core mimics tryptophan residues in protein-protein interactions.

From a synthetic chemistry perspective, N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide exemplifies modern green chemistry principles. Its preparation often involves catalyst-free condensation under mild conditions, addressing the pharmaceutical industry's demand for sustainable synthesis. Analytical characterization typically employs LC-MS and NMR spectroscopy, with the cyano group's distinctive IR stretch at ~2200 cm⁻¹ serving as a key diagnostic marker.

In drug discovery circles, this compound's pharmacophore features align with searches for "small molecule neuroprotectants" and "indole-based therapeutics"—terms trending in AI-driven molecular design platforms. Computational studies suggest its potential to cross the blood-brain barrier (BBB), making it relevant to Alzheimer's and Parkinson's disease research. The benzyl substituent enhances lipophilicity, a property optimized in QSAR models for CNS drug candidates.

Material scientists value CAS 1164537-89-6 for its conjugated π-system, which exhibits interesting photophysical properties. Preliminary studies indicate possible applications in organic electronics, particularly as an electron-transport layer in OLED devices. The compound's 2-methyl-1H-indol-3-yl group contributes to solid-state packing arrangements, a crucial factor in crystal engineering for optoelectronic materials.

Quality control protocols for N-benzyl-2-cyano-3-(2-methyl-1H-indol-3-yl)prop-2-enamide emphasize HPLC purity assessment (>98%) and residual solvent analysis per ICH guidelines. Stability studies under various pH conditions confirm its suitability for formulation development, with degradation pathways mapped using UPLC-QTOF mass spectrometry. These rigorous standards address the growing demand for QC/QA documentation in preclinical research materials.

The scientific community continues to explore derivatives of 1164537-89-6, particularly modifications at the cyano position or N-benzyl group. Patent analyses reveal increasing claims around its scaffold for immune checkpoint modulation—a frontier in cancer immunotherapy. Such developments position this compound at the intersection of medicinal chemistry and biologics, two rapidly converging fields in modern therapeutics.